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Compound of Interest

Compound Name: YS 035 hydrochloride

Cat. No.: B1662548 Get Quote

Technical Support Center: YS 035 Hydrochloride
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

YS 035 hydrochloride. Our aim is to help you overcome common challenges related to the

solubility of this compound in aqueous solutions during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of YS 035 hydrochloride in common laboratory solvents?

A1: YS 035 hydrochloride exhibits good solubility in water and various organic solvents. The

approximate solubility values are summarized in the table below. Please note that these are for

guidance, and batch-to-batch variability may exist. We recommend referring to the Certificate of

Analysis for batch-specific data.

Q2: I am observing incomplete dissolution of YS 035 hydrochloride in water. What could be

the reason?

A2: While YS 035 hydrochloride is soluble in water, achieving a clear solution can sometimes

be challenging. Factors that can affect dissolution include the purity of the water, the pH of the

final solution, and the presence of other solutes. For optimal results, it is recommended to use

purified water (e.g., deionized or distilled) and ensure the powder is fully dispersed before

expecting complete dissolution.
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Q3: My YS 035 hydrochloride solution, initially clear, has become cloudy over time. What is

happening?

A3: Cloudiness or precipitation in a previously clear solution can indicate issues with solution

stability. This may be due to factors such as pH shifts, temperature fluctuations, or interactions

with components of your buffer system.[1][2][3] Hydrochloride salts of some compounds can be

less stable at neutral or alkaline pH, leading to precipitation of the free base.

Q4: Can I use buffers like PBS to dissolve YS 035 hydrochloride?

A4: Yes, YS 035 hydrochloride is soluble in PBS (pH 7.2) at a concentration of 5 mg/mL.[4][5]

However, be aware that phosphate ions in PBS can sometimes form less soluble salts with

hydrochloride compounds, potentially leading to precipitation.[1] If you encounter this issue,

consider using alternative buffer systems like HEPES or Tris-HCl.

Q5: What is the best way to prepare a stock solution of YS 035 hydrochloride?

A5: For most applications, preparing a concentrated stock solution in an organic solvent like

DMSO is recommended. This stock can then be diluted into your aqueous experimental

medium to the final desired concentration. This approach often minimizes solubility issues in

the final aqueous solution. Ensure the final concentration of the organic solvent is low enough

(typically <0.5%) to avoid affecting your experimental system.[1]

Solubility Data
Solvent Maximum Concentration

Water 100 mM[4][6][7]

DMSO 5 mg/mL[4][5]

DMF 1 mg/mL[4][5]

PBS (pH 7.2) 5 mg/mL[4][5]
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Protocol 1: Preparation of an Aqueous Stock Solution of
YS 035 Hydrochloride
This protocol describes the preparation of a 10 mM aqueous stock solution of YS 035
hydrochloride.

Materials:

YS 035 hydrochloride powder (MW: 395.93 g/mol )

High-purity water (e.g., deionized, distilled, or Milli-Q)

Vortex mixer

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, you will need: 10

mmol/L * 0.010 L * 395.93 g/mol = 0.039593 g = 39.59 mg

Weigh the compound: Accurately weigh 39.59 mg of YS 035 hydrochloride powder.

Initial Dissolution: Add the weighed powder to a 10 mL volumetric flask. Add approximately 8

mL of high-purity water.

Mixing: Cap the flask and vortex thoroughly for 1-2 minutes to ensure the powder is fully

wetted and dispersed.

Final Volume Adjustment: Once the solid is fully dissolved, add high-purity water to the 10

mL mark.

Final Mixing: Invert the flask several times to ensure a homogenous solution.

Storage: Store the solution as recommended on the product datasheet. For short-term

storage, 2-8°C is often suitable. For long-term storage, aliquoting and freezing at -20°C or
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-80°C is recommended to avoid repeated freeze-thaw cycles.

Troubleshooting Guide
Issue Possible Cause(s) Recommended Solution(s)

YS 035 hydrochloride powder

is not dissolving in water.

- Insufficient mixing or

agitation.- Water quality is not

optimal.- The concentration

attempted is too high.

- Vortex or sonicate the

solution to aid dissolution.-

Use high-purity, deionized

water.- Prepare a more dilute

solution or use an organic

solvent to prepare a stock

solution.

A freshly prepared aqueous

solution is cloudy.

- The solution may be

supersaturated.- The pH of the

water is affecting solubility.

- Gently warm the solution

(e.g., to 37°C) to aid

dissolution. Be cautious of

potential degradation with

excessive heat.- If cloudiness

persists, filter the solution

through a 0.22 µm filter.-

Consider preparing the

solution in a slightly acidic

buffer.

The solution precipitates upon

addition to a buffer (e.g., PBS).

- Interaction between YS 035

hydrochloride and buffer

components (e.g.,

phosphate).- The pH of the

buffer is unfavorable for

solubility.

- Try a different buffer system,

such as HEPES or Tris-HCl.-

Adjust the pH of your final

solution; hydrochloride salts

are often more soluble in

acidic conditions.[1]

Inconsistent results between

experiments.

- Degradation of the compound

in solution over time.-

Incomplete initial dissolution.

- Always use freshly prepared

solutions for your

experiments.- Ensure the stock

solution is completely clear

before making further dilutions.
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Solution Preparation Experiment

Weigh YS 035 HCl Add Solvent (e.g., Water or DMSO) Vortex/Sonicate to Dissolve Dilute to Final Concentration
Clear Stock Solution

Add to Experimental System Incubate Measure Results

Click to download full resolution via product page

Caption: A standard experimental workflow for preparing and using YS 035 hydrochloride
solutions.

Issue: Poor Solubility

Aqueous Solution?

Buffered Solution?

Yes

Use Organic Stock (e.g., DMSO)

Persistent Issue

Vortex/Sonicate

No (e.g., Water)

Change Buffer System 
(e.g., HEPES, Tris)

Yes

Adjust pH (Slightly Acidic)

Yes

Gentle Warming

Filter (0.22 µm)

Click to download full resolution via product page

Caption: A troubleshooting flowchart for addressing solubility issues with YS 035
hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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